![molecular formula C13H11ClN2O B175771 N-benzyl-2-chloropyridine-4-carboxamide CAS No. 132222-38-9](/img/structure/B175771.png)
N-benzyl-2-chloropyridine-4-carboxamide
Overview
Description
“N-benzyl-2-chloropyridine-4-carboxamide” is a chemical compound with the CAS Number: 132222-38-9 . It has a molecular weight of 246.7 . The IUPAC name for this compound is N-benzyl-2-chloroisonicotinamide .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C13H11ClN2O/c14-12-8-11 (6-7-15-12)13 (17)16-9-10-4-2-1-3-5-10/h1-8H,9H2, (H,16,17)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“this compound” is a powder with a melting point of 99-100°C . It is stored at room temperature .Scientific Research Applications
Antimicrobial Activity
N-benzyl-2-chloropyridine-4-carboxamide and its derivatives show significant potential in antimicrobial research. For instance, some compounds synthesized from 4-chloropyridine-2-carboxylic acid exhibit activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, demonstrating their potential as anti-TB agents (Klimešová et al., 2012).
Cancer Research
Compounds related to this compound are also explored in cancer research. The study of substituted quinoline-2-carboxamides and naphthalene-2-carboxamides, for example, shows activity against human monocytic leukemia THP-1 cell lines, highlighting their potential in cancer therapeutics (Goněc et al., 2012).
Synthesis of Novel Compounds
Research on this compound often focuses on synthesizing novel compounds with potential therapeutic applications. For instance, the synthesis of 5,7-dihydro-5-oxopyrido[3′,2′:5,6]pyrimido[1,2-a]benzimidazoles from N-(1-alkylbenzimidazole-2-yl)-2-chloropyridine-3-carboxamides opens new avenues in heterocyclic chemistry (Caroti et al., 1986).
Stem Cell Research
Some analogs of this compound are significant in stem cell research. For instance, N-benzyl-2-(pyrimidin-4′-ylamino)-thiazole-4-carboxamide (thiazovivin) is known to improve the generation of human induced pluripotent stem cells (iPSCs) from human fibroblasts (Ries et al., 2013).
Analgesic Properties
Modifications of this compound compounds are also being studied for their potential analgesic properties. For example, the methylation of the pyridine moiety in certain N-benzyl carboxamides has been investigated to enhance their analgesic properties (Ukrainets et al., 2015).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-benzyl-2-chloropyridine-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O/c14-12-8-11(6-7-15-12)13(17)16-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPHOZXHUZVPYJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
132222-38-9 | |
Record name | N-benzyl-2-chloropyridine-4-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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